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Executive Summary
N-Propylurea (CAS No. 627-06-5) is a simple alkyl derivative of urea, a class of compounds of

immense importance in both biological and synthetic chemistry. Its structure, featuring a propyl

group appended to the urea backbone, imparts a balance of polarity and lipophilicity that

makes it a valuable building block and a subject of study in medicinal chemistry, materials

science, and agricultural research. This guide provides a comprehensive overview of the core

physical and chemical properties of N-Propylurea, intended for researchers, chemists, and

drug development professionals. We will delve into its structural characteristics, spectroscopic

profile, synthesis methodologies, and safety considerations, grounding all claims in

authoritative data to ensure scientific integrity.

Chemical Identity and Molecular Structure
The unambiguous identification of a chemical entity is paramount for reproducible scientific

work. N-Propylurea is systematically identified by several key descriptors. Its fundamental

structure consists of a central carbonyl group bonded to two nitrogen atoms; one nitrogen is

substituted with an n-propyl group, while the other remains unsubstituted.

Table 1: Chemical Identifiers for N-Propylurea
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Identifier Value Source

IUPAC Name propylurea PubChem[1]

CAS Number 627-06-5 NIST[2]

Molecular Formula C₄H₁₀N₂O PubChem[1]

Molecular Weight 102.14 g/mol PubChem[1]

Canonical SMILES CCCNC(=O)N PubChem[1]

| InChIKey | ZQZJKHIIQFPZCS-UHFFFAOYSA-N | NIST[2] |

This structure is fundamental to its properties. The urea moiety contains two hydrogen bond

donors (the -NH- and -NH₂) and one hydrogen bond acceptor (the carbonyl oxygen), while the

propyl group introduces a nonpolar aliphatic character.[1][3]
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N-Propylurea

Water (Solvent)

H₂N-C(=O)-NH-Propyl

H-O-H H-Bond (Donor: NH₂)

H-O-H

 H-Bond (Acceptor: C=O)
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Setup: Cooled Flask
with Aqueous Ammonia in THF

Step 1: Add Propyl Isocyanate
(Dropwise, <10°C)

Step 2: Stir at Room Temp
(1-2 hours)

Step 3: Concentrate Solution
(Rotary Evaporator)

Precipitation of
N-Propylurea Solid

Step 4: Vacuum Filtration
& Wash with Cold Solvent

Step 5: Dry Under Vacuum

Pure N-Propylurea

Click to download full resolution via product page

Caption: Workflow for the synthesis of N-Propylurea.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b156759?utm_src=pdf-body-img
https://www.benchchem.com/product/b156759?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156759?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety and Hazard Information
As a laboratory chemical, N-Propylurea must be handled with appropriate precautions. The

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides the

following hazard statements:

[1]* H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Recommended Handling Procedures:

Always handle N-Propylurea in a well-ventilated area or a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat,

and chemical-resistant gloves.

Avoid inhalation of dust and direct contact with skin and eyes.

In case of contact, flush the affected area with copious amounts of water and seek medical

attention if irritation persists.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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